Cas no 41117-55-9 (ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER)
41117-55-9 structure
Product Name:ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER
CAS No:41117-55-9
MF:C3H5ClO3S
MW:156.587999105453
CID:3342828
PubChem ID:13101803
Update Time:2025-04-21
ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER
- Acetic acid, 2-(chlorosulfinyl)-, methyl ester
- SCHEMBL17733572
- 41117-55-9
- Methyl2-sulfinoacetate
-
- Inchi： 1S/C3H5ClO3S/c1-7-3(5)2-8(4)6/h2H2,1H3
- InChI Key： IRAHAOXBHZRZOK-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CS(Cl)=O
Computed Properties
- Exact Mass: 137.99867984Da
- Monoisotopic Mass: 137.99867984Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 82.8Ų
ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-732223-0.05g |
methyl 2-sulfinoacetate |
41117-55-9 | 0.05g |
$660.0 | 2023-05-31 | ||
| Enamine | EN300-732223-0.1g |
methyl 2-sulfinoacetate |
41117-55-9 | 0.1g |
$691.0 | 2023-05-31 | ||
| Enamine | EN300-732223-0.25g |
methyl 2-sulfinoacetate |
41117-55-9 | 0.25g |
$723.0 | 2023-05-31 | ||
| Enamine | EN300-732223-0.5g |
methyl 2-sulfinoacetate |
41117-55-9 | 0.5g |
$754.0 | 2023-05-31 | ||
| Enamine | EN300-732223-1.0g |
methyl 2-sulfinoacetate |
41117-55-9 | 1g |
$785.0 | 2023-05-31 | ||
| Enamine | EN300-732223-2.5g |
methyl 2-sulfinoacetate |
41117-55-9 | 2.5g |
$1539.0 | 2023-05-31 | ||
| Enamine | EN300-732223-5.0g |
methyl 2-sulfinoacetate |
41117-55-9 | 5g |
$2277.0 | 2023-05-31 | ||
| Enamine | EN300-732223-10.0g |
methyl 2-sulfinoacetate |
41117-55-9 | 10g |
$3376.0 | 2023-05-31 |
ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Related Literature
-
1. Agricultural
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
41117-55-9 (ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
